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Compound of Interest

Compound Name: Diazaborine

Cat. No.: B1195285

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals encountering
diazaborine resistance in Escherichia coli.

Frequently Asked Questions (FAQS)

1. What is the mechanism of action of diazaborines against E. coli?

Diazaborines are a class of antibacterial compounds that target and inhibit the NAD(P)H-
dependent enoyl-acyl carrier protein reductase (ENR), encoded by the fabl gene in E. coli.[1][2]
This enzyme is crucial as it catalyzes an essential reductive step in the bacterial type Il fatty
acid synthesis (FAS-II) pathway. The mechanism of inhibition involves the boron atom of the
diazaborine molecule. In the presence of the NAD(P)H cofactor, the diazaborine forms a
covalent bond with the 2'-hydroxyl group of the nicotinamide ribose moiety of NAD(P)H.[3] This
creates a stable, noncovalently bound bisubstrate analog that effectively blocks the active site
of the ENR enzyme, halting fatty acid synthesis and leading to bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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